Cas no 71703-11-2 (N-(2-Chlorophenyl)-1,3-propanesultam)

• Product Name: N-(2-Chlorophenyl)-1,3-propanesultam
• CAS No: 71703-11-2
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• CID: 3041961
• Update Time: 2025-10-28

N-(2-Chlorophenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-1,3-propanesultam
• WCA70311
• V7454
• 2-(2-chlorophenyl)-1,2-thiazolidine 1,1-dioxide
• 2-(2-CHLOROPHENYL)-1??,2-THIAZOLIDINE-1,1-DIONE

• Inchi： 1S/C9H10ClNO2S/c10-8-4-1-2-5-9(8)11-6-3-7-14(11,12)13/h1-2,4-5H,3,6-7H2
• InChI Key： WQYJDNBRTFGPHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCCS1(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2-Chlorophenyl)-1,3-propanesultam

Introduction to N-(2-Chlorophenyl)-1,3-propanesultam (CAS No. 71703-11-2)

N-(2-Chlorophenyl)-1,3-propanesultam, identified by its CAS number 71703-11-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of N-(2-Chlorophenyl)-1,3-propanesultam consists of a phenyl ring substituted with a chlorine atom at the second position, linked to a propanesultam moiety. This configuration imparts distinct chemical characteristics that make it a valuable candidate for further investigation in medicinal chemistry and materials science.

In recent years, the pharmaceutical industry has shown increasing interest in sultam derivatives due to their versatile biological activities. Sultams, as a class of compounds, have been explored for their potential in treating various diseases, including neurological disorders and infectious diseases. The presence of the chlorophenyl group in N-(2-Chlorophenyl)-1,3-propanesultam enhances its reactivity and binding affinity, making it a promising scaffold for drug development.

One of the most compelling aspects of N-(2-Chlorophenyl)-1,3-propanesultam is its role in the synthesis of novel bioactive molecules. Researchers have utilized this compound as a key intermediate in the development of drugs that target specific enzymatic pathways. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress.

The chemical properties of N-(2-Chlorophenyl)-1,3-propanesultam, particularly its solubility and stability, make it an ideal candidate for formulation into various pharmaceutical forms. Its compatibility with different solvents and its ability to undergo functional group transformations without significant degradation have opened up new avenues for drug design and optimization.

In the context of materials science, N-(2-Chlorophenyl)-1,3-propanesultam has been investigated for its potential applications in polymer chemistry. The sultam group contributes to the formation of stable and flexible polymers, which can be used in the development of advanced materials for industrial applications. These polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for use in harsh environments.

The synthesis of N-(2-Chlorophenyl)-1,3-propanesultam) involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The process typically begins with the chlorination of phenol derivatives followed by condensation reactions to form the sultam moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields.

Ongoing research into N-(2-Chlorophenyl)-1,3-propanesultam) continues to uncover new possibilities in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By leveraging computational chemistry and high-throughput screening techniques, researchers are identifying novel derivatives with enhanced biological activity.

The safety profile of N-(2-Chlorophenyl)-1,3-propanesultam strong>) is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its potential therapeutic index and safety margins, ensuring that it can be developed into safe and effective pharmaceuticals.

In conclusion, N-(N-(2-Chlorophenyl)-1,3-propanesultam (CAS No. 71703-11-2)) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop new drugs and advanced materials. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand even further.